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Compound of Interest

Compound Name: 9-OxoOTrE

Cat. No.: B177986

Essential Safety and Handling Guide for 9-
OxoOTrE

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 9-OxoOTrE (9-ox0-10E,12Z,15Z-octadecatrienoic acid) in a
laboratory setting. The information is intended for researchers, scientists, and professionals in
drug development to ensure safe handling and minimize risks.

Quantitative Data Summary

While specific quantitative safety data for 9-OxoOTrE is not readily available, data for a
structurally similar unsaturated fatty acid, a-Linolenic Acid, is provided below as a reference. It
is crucial to handle 9-OxoOTrE with the assumption of similar properties, exercising caution
appropriate for laboratory chemicals.
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Property Value (for a-Linolenic Acid)
Molecular Formula C18H3002

Molecular Weight 278.42 g/mol

Appearance Liquid

Melting Point -11 °C (12 °F)[1]

Boiling Point 230 - 232 °C (446 - 450 °F) at 1 hPa[1]
Solubility Insoluble in water

Personal Protective Equipment (PPE)

When handling 9-OxoOTrE, the following personal protective equipment is mandatory to
ensure personal safety and prevent exposure.[2]

Eye Protection: Chemical splash goggles should be worn at all times to protect from potential
splashes.[2][3]

» Hand Protection: Nitrile rubber gloves are recommended for handling 9-OxoOTrE and
should be disposed of immediately if contaminated.[2][3]

» Body Protection: A chemical-resistant lab coat or apron is required to protect against spills
and contamination of personal clothing.[2][3]

Footwear: Closed-toe shoes must be worn in the laboratory at all times.

Experimental Protocols: Safe Handling and
Operational Plan

A systematic approach to handling 9-OxoOTrE is crucial for laboratory safety. The following
step-by-step procedure outlines the safe handling from preparation to disposal.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling concentrated solutions.[2]

Ensure that an eyewash station and safety shower are readily accessible.[3]

Have spill control materials, such as absorbent pads and neutralizers, available in the
immediate work area.[3]

. Handling Procedure:

Before use, allow the container of 9-OxoOTrE to reach room temperature to prevent
moisture condensation.

When diluting, always add the acid to the solvent, not the other way around.

Use a safety bottle carrier or a plastic bucket when transporting the chemical between
locations.[2]

Avoid direct contact with skin and eyes. In case of contact, immediately flush the affected
area with copious amounts of water for at least 15 minutes.

. Storage:

Store 9-OxoOTrE in a dedicated corrosives or acid cabinet.[2]
Keep the container tightly sealed to prevent exposure to air and light, as unsaturated fatty
acids can be sensitive to oxidation.[1]

Disposal Plan

Proper disposal of 9-OxoOTrE and contaminated materials is essential to prevent
environmental contamination and ensure laboratory safety.

Liquid Waste:

o Small quantities of non-hazardous liquid waste may be permissible for drain disposal with
copious amounts of water, but this requires approval from the institution's Environmental
Health and Safety (EHS) department.

o For larger quantities or if drain disposal is not permitted, collect the waste in a designated,
labeled, and sealed container for hazardous waste pickup.[4][5]

Solid Waste:
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o Contaminated materials such as gloves, absorbent pads, and empty containers should be
collected in a designated hazardous waste container.

o Empty containers must be thoroughly rinsed with a suitable solvent before disposal. The
rinsate should be collected as hazardous waste.[4]

o Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"
the chemical name, and the associated hazards.[5]

Safe Handling Workflow Diagram

Caption: Workflow for the safe handling of 9-OxoOTrE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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